1-(2-Aminoethyl)-3-(2,6-dichloro-4-nitrophenyl)-thiourea

• Molecular Formula: C9H10Cl2N4O2S
• Molecular Weight: 309.17 g/mol
• IUPAC Name: 1-(2-aminoethyl)-3-(2,6-dichloro-4-nitrophenyl)thiourea
• InChI: InChI=1S/C9H10Cl2N4O2S/c10-6-3-5(15(16)17)4-7(11)8(6)14-9(18)13-2-1-12/h3-4H,1-2,12H2,(H2,13,14,18)
• InChI Key: RVHPSLWQZQYDKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)NC(=S)NCCN)Cl)[N+](=O)[O-]

Description

1-(2-Aminoethyl)-3-(2,6-dichloro-4-nitrophenyl)-thiourea is a useful research compound. Its molecular formula is C9H10Cl2N4O2S and its molecular weight is 309.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The thiourea hydrochloride (6) (5.0 g, 14.47 mmole) was suspended in 10 mL of dichloromethane and triethylamine (4 mL, 28.93 mmole) was added in one portion. The mixture was stirred for 4 hours at ambient temperature, and a resulting yellow solid was collected by filtration. The product was dried under vacuum at ambient temperature to provide 3.6 g (80%) of the thiourea (7) as a yellow solid.